Cas no 1251587-30-0 (3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole)

3-(2H-1,3-Benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole is a heterocyclic compound featuring a benzodioxole core linked to a difluorophenyl-substituted oxadiazole moiety via a 1,2,4-oxadiazole bridge. This structure imparts notable stability and potential bioactivity, making it of interest in medicinal chemistry and agrochemical research. The presence of fluorine atoms enhances lipophilicity and metabolic resistance, while the oxadiazole rings contribute to strong intermolecular interactions, improving binding affinity in target applications. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Suitable for use as a scaffold in drug discovery or as an intermediate in synthesizing specialized fluorinated compounds, it offers versatility for advanced research applications.

3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole structure

1251587-30-0 structure

Product Name:3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole

CAS No:1251587-30-0

MF:C₁₈H₁₀F₂N₄O₄

MW:384.293210506439

CID:6503821

PubChem ID:49665121

Update Time:2025-10-30

3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole
- 1251587-30-0
- CHEMBL4448840
- 3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole
- 2-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]-5-(3,5-difluorophenyl)-1,3,4-oxadiazole
- BDBM50534551
- AKOS021945431
- 3-(1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole
- VU0624456-1
- F3406-7480
- 3-(benzo[d][1,3]dioxol-5-yl)-5-((5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl)methyl)-1,2,4-oxadiazole
- Inchi： 1S/C18H10F2N4O4/c19-11-3-10(4-12(20)6-11)18-23-22-16(27-18)7-15-21-17(24-28-15)9-1-2-13-14(5-9)26-8-25-13/h1-6H,7-8H2
- InChI Key： WUCBFEGJRVJMSW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1=NN=C(CC2=NC(C3C=CC4=C(C=3)OCO4)=NO2)O1)F

Computed Properties

Exact Mass: 384.06701114g/mol
Monoisotopic Mass: 384.06701114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 540
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 96.3Å²

3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-7480-2μmol	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-7480-5μmol	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-7480-10μmol	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-7480-20μmol	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-7480-1mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	1mg	$54.0	2023-09-10
Life Chemicals	F3406-7480-2mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	2mg	$59.0	2023-09-10
Life Chemicals	F3406-7480-3mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	3mg	$63.0	2023-09-10
Life Chemicals	F3406-7480-4mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	4mg	$66.0	2023-09-10
Life Chemicals	F3406-7480-5mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	5mg	$69.0	2023-09-10
Life Chemicals	F3406-7480-10mg	3-(2H-1,3-benzodioxol-5-yl)-5-{[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole	1251587-30-0	10mg	$79.0	2023-09-10

3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole Related Literature

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Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole

Research Brief on 3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole (CAS: 1251587-30-0)

The compound 3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole (CAS: 1251587-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,3,4-oxadiazole and 1,2,4-oxadiazole moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated its interaction mechanisms, providing a foundation for structure-activity relationship (SAR) analyses.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of cancer and autoimmune diseases. Notably, its ability to modulate key signaling pathways, such as NF-κB and PI3K/AKT, has been a focal point of recent investigations. These findings suggest that 1251587-30-0 could serve as a lead compound for the development of novel therapeutics targeting these pathways.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, including its solubility and metabolic stability. Current research efforts are directed towards structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-5-{5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-1,2,4-oxadiazole represents a promising candidate for further development in the pharmaceutical industry. Continued research into its mechanisms of action and therapeutic potential will be crucial for advancing its clinical prospects.